2-(benzylthio)-N-(4-(diisopropylamino)but-2-yn-1-yl)acetamide
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Description
2-(benzylthio)-N-(4-(diisopropylamino)but-2-yn-1-yl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound has been found to exhibit various biological activities and has been studied extensively to understand its mechanism of action and physiological effects.
Scientific Research Applications
Synthesis and Antimicrobial Activity
Research on similar acetamide derivatives has explored their synthesis and potential applications. For example, the study on "Synthesis, antimicrobial activity, and quantum calculations of Novel sulphonamide derivatives" investigated the reactivity of certain acetamide derivatives towards nitrogen-based nucleophiles. This led to the creation of compounds displaying good antimicrobial activity, with computational calculations supporting the experimental findings. Such research highlights the utility of acetamide derivatives in developing new antimicrobial agents (Asmaa M. Fahim & Eman H. I. Ismael, 2019).
Synthesis and Bioactivity Evaluation
Another study focused on "Synthesis and bioactivity of novel 2-(1,2 benzisothiazol-3-yloxy)-N-(1-aryl-3-cyanopyrazol-5-yl) acetamides," evaluating their effects on selected bacteria and algae. This work demonstrates the process of creating compounds with significant bioactivity, showing the importance of structural modifications in enhancing biological effects (P. Yu et al., 2020).
Corrosion Inhibition
The role of acetamide derivatives in corrosion inhibition was explored in "Synthesis and evaluation of new long alkyl side chain acetamide, isoxazolidine, and isoxazoline derivatives." This study indicates the effectiveness of these compounds in protecting steel against corrosion, highlighting a practical application in industrial maintenance and material science (A. Yıldırım & M. Cetin, 2008).
Non-linear Optical Materials
Research into "2-amino derivatives of 5-nitrophenylacetamide" investigated structures for potential non-linear optical (NLO) materials. Such studies contribute to the understanding of molecular properties relevant to the development of optical technologies, emphasizing the significance of specific structural features in determining material applications (Clark et al., 2000).
properties
IUPAC Name |
2-benzylsulfanyl-N-[4-[di(propan-2-yl)amino]but-2-ynyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H28N2OS/c1-16(2)21(17(3)4)13-9-8-12-20-19(22)15-23-14-18-10-6-5-7-11-18/h5-7,10-11,16-17H,12-15H2,1-4H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DOWLBXKIGOUVGV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N(CC#CCNC(=O)CSCC1=CC=CC=C1)C(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H28N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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